Prostaglandin F2α dimethyl amide
Prostaglandin F2α dimethyl amide
Prostaglandin F2α (PGF2α) dimethyl amide is a weak FP receptor antagonist. In gerbil colon, PGF2α dimethyl amide at a dose of 3.2 µg/ml inhibits the contractile effects of PGF2α (at 6 ng/ml) by 50%.
Brand Name:
Vulcanchem
CAS No.:
68192-15-4
VCID:
VC0159724
InChI:
InChI=1S/C22H39NO4/c1-4-5-8-11-17(24)14-15-19-18(20(25)16-21(19)26)12-9-6-7-10-13-22(27)23(2)3/h6,9,14-15,17-21,24-26H,4-5,7-8,10-13,16H2,1-3H3/b9-6-,15-14+/t17-,18-,19-,20+,21-/m1/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)N(C)C)O)O)O
Molecular Formula:
C22H39NO4
Molecular Weight:
381.557
Prostaglandin F2α dimethyl amide
CAS No.: 68192-15-4
Reference Standards
VCID: VC0159724
Molecular Formula: C22H39NO4
Molecular Weight: 381.557
| CAS No. | 68192-15-4 |
|---|---|
| Product Name | Prostaglandin F2α dimethyl amide |
| Molecular Formula | C22H39NO4 |
| Molecular Weight | 381.557 |
| IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxyoct-1-enyl]cyclopentyl]-N,N-dimethylhept-5-enamide |
| Standard InChI | InChI=1S/C22H39NO4/c1-4-5-8-11-17(24)14-15-19-18(20(25)16-21(19)26)12-9-6-7-10-13-22(27)23(2)3/h6,9,14-15,17-21,24-26H,4-5,7-8,10-13,16H2,1-3H3/b9-6-,15-14+/t17-,18-,19-,20+,21-/m1/s1 |
| Standard InChIKey | QGAWKBHDDFBNMX-HRUISTIBSA-N |
| SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)N(C)C)O)O)O |
| Description | Prostaglandin F2α (PGF2α) dimethyl amide is a weak FP receptor antagonist. In gerbil colon, PGF2α dimethyl amide at a dose of 3.2 µg/ml inhibits the contractile effects of PGF2α (at 6 ng/ml) by 50%. |
| Synonyms | Dinoprost dimethyl amide;PGF2α dimethyl amide |
| Reference | 1.Maddox, Y.T.,Ramwell, P.T.,Shiner, C.S., et al. Amide and l-amino derivatives of F prostaglandins as prostaglandin antagonists. Nature 273, 549-552 (1978). |
| PubChem Compound | 52193851 |
| Last Modified | Nov 11 2021 |
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